Cas no 34989-82-7 (3-methyl-1lambda6,2-benzothiazole-1,1-dione)

3-Methyl-1λ⁶,2-benzothiazole-1,1-dione is a sulfur-containing heterocyclic compound with a fused benzene and thiazole ring system. Its structure features a sulfone group (1,1-dione) at the 1-position, enhancing its stability and reactivity in synthetic applications. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The methyl substituent at the 3-position influences its electronic properties, making it useful for selective modifications. Its well-defined reactivity profile and compatibility with various reaction conditions make it a reliable building block for constructing complex molecular architectures.
3-methyl-1lambda6,2-benzothiazole-1,1-dione structure
34989-82-7 structure
Product Name:3-methyl-1lambda6,2-benzothiazole-1,1-dione
CAS No:34989-82-7
MF:C8H7NO2S
MW:181.211680650711
MDL:MFCD20233543
CID:1467170
PubChem ID:10976107
Update Time:2025-05-21

3-methyl-1lambda6,2-benzothiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazole, 3-methyl-, 1,1-dioxide
    • 3-methyl-1,2-benzothiazole 1,1-dioxide
    • 3-methyl-1lambda6,2-benzothiazole-1,1-dione
    • EN300-84845
    • 3-Methylbenzo[d]isothiazole 1,1-dioxide
    • 3-Methyl-1,2-benzothiazole-1,1-dione
    • SCHEMBL652970
    • 3-methyl-benzo[d]isothiazole 1,1-dioxide
    • DTXSID20450407
    • AKOS033553022
    • 34989-82-7
    • Z1255354907
    • CS-0352270
    • MDL: MFCD20233543
    • Inchi: 1S/C8H7NO2S/c1-6-7-4-2-3-5-8(7)12(10,11)9-6/h2-5H,1H3
    • InChI Key: KBNUKJSZKJGXGU-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C(C)=N1)(=O)=O

Computed Properties

  • Exact Mass: 181.01981
  • Monoisotopic Mass: 181.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 54.9Ų

Experimental Properties

  • PSA: 47.03

3-methyl-1lambda6,2-benzothiazole-1,1-dione Pricemore >>

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Additional information on 3-methyl-1lambda6,2-benzothiazole-1,1-dione

3-Methyl-1lambda6,2-benzothiazole-1,1-dione (CAS No. 34989-82-7): Properties, Applications, and Market Insights

3-Methyl-1lambda6,2-benzothiazole-1,1-dione (CAS No. 34989-82-7) is a specialized organic compound belonging to the benzothiazole family. This heterocyclic compound has garnered significant attention in recent years due to its unique chemical properties and versatile applications in various industries. Researchers and manufacturers are increasingly exploring its potential, especially in the fields of material science, pharmaceuticals, and specialty chemicals.

The molecular structure of 3-methyl-1lambda6,2-benzothiazole-1,1-dione features a benzothiazole core with a methyl substituent at the 3-position and a sulfone group at the 1-position. This particular arrangement contributes to its distinctive chemical behavior, making it valuable for numerous synthetic applications. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents.

One of the most searched questions regarding benzothiazole derivatives like 3-methyl-1lambda6,2-benzothiazole-1,1-dione relates to their stability and handling. This compound demonstrates good thermal stability under normal conditions, with a decomposition temperature typically above 200°C. Its shelf life can be extended significantly when stored in airtight containers protected from moisture and direct sunlight.

In pharmaceutical research, 3-methyl-1lambda6,2-benzothiazole-1,1-dione serves as a valuable building block for drug development. Recent studies have explored its potential as a precursor for bioactive molecules with various therapeutic applications. The compound's structural features make it particularly interesting for designing molecules that interact with specific biological targets.

The material science sector has shown growing interest in benzothiazole-based compounds like 34989-82-7 for developing advanced polymeric materials. These compounds can act as modifiers or additives to enhance certain material properties, such as thermal resistance or mechanical strength. Researchers are particularly excited about their potential in creating high-performance polymers for specialized applications.

Analytical characterization of 3-methyl-1lambda6,2-benzothiazole-1,1-dione typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods help ensure the compound's purity and verify its structural integrity. Quality control protocols for this chemical generally specify a minimum purity of 98%, with some specialized applications requiring even higher grades.

Environmental considerations for benzothiazole derivatives have become a hot topic in recent years. While 3-methyl-1lambda6,2-benzothiazole-1,1-dione is not classified as environmentally hazardous under normal use conditions, proper disposal methods should always be followed. Many users search for information about the biodegradability and ecological impact of such compounds, reflecting the growing emphasis on sustainable chemistry practices.

The global market for specialty benzothiazole compounds including 34989-82-7 has shown steady growth, driven by increasing demand from various industrial sectors. Market analysts project continued expansion, particularly in Asia-Pacific regions where chemical innovation is rapidly advancing. Pricing trends for this compound vary depending on purity grades and order quantities.

Safety data for 3-methyl-1lambda6,2-benzothiazole-1,1-dione indicates that it should be handled with standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended when working with this chemical. Material safety data sheets provide comprehensive guidance for safe handling procedures.

Recent patent literature reveals growing intellectual property activity surrounding benzothiazole derivatives and their applications. Several patents have been filed in the past five years covering novel uses of 3-methyl-1lambda6,2-benzothiazole-1,1-dione in various technological fields, indicating its increasing commercial importance.

Synthetic routes to 3-methyl-1lambda6,2-benzothiazole-1,1-dione typically involve multi-step organic transformations starting from readily available precursors. Process optimization remains an active area of research, with chemists seeking to improve yields and reduce environmental impact. Green chemistry approaches to its synthesis are becoming increasingly popular.

Quality specifications for 34989-82-7 vary depending on intended applications. Pharmaceutical-grade material typically requires more stringent purity standards than industrial-grade product. Analytical certificates for this compound generally include information about residual solvents, heavy metal content, and other potential impurities.

Storage recommendations for 3-methyl-1lambda6,2-benzothiazole-1,1-dione suggest keeping the compound in a cool, dry place away from incompatible materials. Proper labeling and container selection are essential to maintain product quality over extended periods. Many suppliers now offer customized packaging solutions to meet specific customer requirements.

The future outlook for benzothiazole-based chemicals like 3-methyl-1lambda6,2-benzothiazole-1,1-dione appears promising, with potential applications emerging in cutting-edge fields such as organic electronics and advanced materials. Continued research into its properties and applications will likely uncover new opportunities for this versatile compound.

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